N-(benzo[d]thiazol-2-yl)-3-((4-chlorophenyl)sulfonyl)-N-(pyridin-2-ylmethyl)propanamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-3-(4-chlorophenyl)sulfonyl-N-(pyridin-2-ylmethyl)propanamide
• InChI: InChI=1S/C22H18ClN3O3S2/c23-16-8-10-18(11-9-16)31(28,29)14-12-21(27)26(15-17-5-3-4-13-24-17)22-25-19-6-1-2-7-20(19)30-22/h1-11,13H,12,14-15H2
• InChI Key: YTFAGCIUSCDDSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)CCS(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H18ClN3O3S2
• Molecular Weight: 472.0 g/mol

Description

N-(benzo[d]thiazol-2-yl)-3-((4-chlorophenyl)sulfonyl)-N-(pyridin-2-ylmethyl)propanamide is a useful research compound. Its molecular formula is C22H18ClN3O3S2 and its molecular weight is 471.97. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Compounds related to N-(benzo[d]thiazol-2-yl)-3-((4-chlorophenyl)sulfonyl)-N-(pyridin-2-ylmethyl)propanamide have shown promising results in antitumor activity. A study synthesized various indeno[1,2-c]pyrazol(in)es substituted with sulfonamide and other pharmacophores, showing broad-spectrum antitumor activity against multiple tumor cell lines (Rostom, 2006).

Anticonvulsant Activity

Derivatives containing a sulfonamide thiazole moiety were synthesized and evaluated for anticonvulsant activity. Some of these compounds displayed protection against picrotoxin-induced convulsions, indicating potential application in treating seizure disorders (Farag et al., 2012).

Metabolic Stability in Cancer Therapy

In the realm of cancer therapy, certain compounds, including one with a structure similar to this compound, were investigated for metabolic stability. This research is crucial for developing more effective cancer treatments (Stec et al., 2011).

Antidiabetic Agents

In the field of diabetes management, research has been conducted on fluorinated pyrazoles and benzenesulfonylurea derivatives, which are structurally related to this compound. These compounds showed significant antidiabetic activity, highlighting their potential as therapeutic agents (Faidallah et al., 2016).

Antimicrobial Activity

Several derivatives, including those structurally similar to the compound , have been synthesized and evaluated for their antimicrobial activity. This research contributes to the discovery of new antimicrobial agents (El‐Emary et al., 2002).

Alzheimer's Disease Treatment

Compounds structurally related to this compound have been synthesized and evaluated as potential drug candidates for Alzheimer’s disease. These findings are significant in the ongoing search for effective treatments for neurodegenerative diseases (Rehman et al., 2018).